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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzothiazole

Cat. No.: B160904

This guide provides essential information for the safe handling and disposal of 2-Amino-6-
nitrobenzothiazole waste, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQS)

Q1: What is 2-Amino-6-nitrobenzothiazole and what are its primary hazards?

2-Amino-6-nitrobenzothiazole (CAS No. 6285-57-0) is a yellow, powdered solid organic
compound.[1] It is classified as hazardous and presents several risks. It is harmful if swallowed,
inhaled, or comes into contact with skin.[1][2] It is known to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] When heated to decompaosition, it can emit
toxic fumes, including nitrogen oxides (NOX), sulfur oxides (SOx), carbon monoxide (CO), and
carbon dioxide (CO2).[1][3][4]

Q2: What are the immediate first-aid measures for exposure?

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Seek medical attention.[1]
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« Inhalation: Remove the individual from exposure and move to fresh air. If the person is not
breathing, provide artificial respiration. Seek medical attention.[1]

 Ingestion: If swallowed, call a poison control center or doctor immediately if you feel unwell.

[11[5]
Q3: What Personal Protective Equipment (PPE) is required when handling this waste?
Appropriate PPE is crucial to prevent exposure. This includes:

o Eye/Face Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[1]

Q4: How should | store 2-Amino-6-nitrobenzothiazole waste before disposal?

Store waste in a dry, cool, and well-ventilated area.[1] Containers must be sturdy, leak-proof,
and kept tightly closed when not in use.[1][6] Ensure waste containers are clearly labeled as
hazardous waste, indicating the contents.[6] Store waste away from incompatible materials.[6]

[7]
Q5: What materials are incompatible with 2-Amino-6-nitrobenzothiazole?

This compound is incompatible with strong oxidizing agents and strong acids.[1][3] Accidental
mixing can lead to hazardous reactions. Never store waste containing 2-Amino-6-
nitrobenzothiazole with these materials.[7]

Q6: Can | dispose of small quantities of this waste down the drain?

No. Do not let the product enter drains.[5][8] The sewering of hazardous waste
pharmaceuticals is prohibited.[9] This chemical should not be released into the environment.
[10]

Q7: How do | dispose of empty containers that held 2-Amino-6-nitrobenzothiazole?
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Empty containers must be managed as hazardous waste. The first rinse of a thoroughly
emptied container must be collected and disposed of as hazardous waste.[6] For highly toxic
chemicals, the first three rinses must be collected.[6] After proper rinsing and air-drying, and
with labels defaced, the container may be disposed of or recycled according to your institution's
policies.[7]

Q8: Who is authorized to dispose of this chemical waste?

Disposal must be handled by an approved and licensed waste disposal plant.[1][5] Chemical
waste generators are responsible for consulting local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[10] Contact your
institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.

[6]

Troubleshooting Guide

Problem: | have a small spill of 2-Amino-6-nitrobenzothiazole powder. Solution:

Ensure you are wearing appropriate PPE (gloves, safety goggles, lab coat).
e Avoid breathing the dust.[1]
e Prevent the powder from spreading or becoming airborne.

o Carefully sweep or shovel the spilled material into a suitable, labeled container for disposal.
[10] Avoid creating dust.

» Clean the spill area with soap and water, collecting the cleaning materials for disposal as
hazardous waste.

» Report the spill to your EHS department.

Problem: The waste container is showing signs of degradation (e.g., bulging, discoloration).
Solution:

¢ Do not handle the container if it appears to be under pressure.

o |solate the area and ensure it is well-ventilated.
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» Immediately contact your institution's EHS or hazardous waste management team for

guidance. Do not attempt to open or move the container without expert advice.

Problem: | accidentally mixed 2-Amino-6-nitrobenzothiazole waste with an incompatible

chemical (e.g., a strong acid). Solution:
e [f it is safe to do so, evacuate the immediate area.

o Alert colleagues and your supervisor.

e Do not attempt to neutralize or clean up the mixture without specific instructions.

o Contact your EHS department or emergency response team immediately and provide them

with the details of the mixed chemicals.

Data and Experimental Protocols

Data Presentation

Table 1: Chemical and Physical Properties of 2-Amino-6-nitrobenzothiazole

Property Value Reference

CAS Number 6285-57-0 [1112]

Molecular Formula C7HsN302S [2][8]

Molecular Weight 195.20 g/mol [2][8]

Appearance Yellow powder / Orange e
crystals

Melting Point 247 - 252 °C [ 476.6 - 485.6 °F  [1][11]

Boiling Point 411.74£37.0 °C (Predicted) [11]

Solubility Insoluble in water [3]

Storage Temperature 2-8°C, protect from light [11]

Table 2: Hazard Classification Summary (GHS)
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Hazard Class Category Hazard Statement Reference
o H302: Harmful if
Acute Oral Toxicity Category 4 [1][2][5]
swallowed
. H312: Harmful in
Acute Dermal Toxicity Category 4 ) ) [1112]
contact with skin
Acute Inhalation H332: Harmful if
L Category 4 ) [11[2]
Toxicity inhaled
Skin H315: Causes skin
: i Category 2 o [11[2][8]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2 N [11[2][8]
Damage/Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 [1112]

Exposure)

respiratory irritation

Experimental Protocols

Protocol 1: Standard Procedure for Collection and Storage of 2-Amino-6-nitrobenzothiazole

Waste

» Designation: Designate a specific, labeled, leak-proof container for 2-Amino-6-

nitrobenzothiazole waste. The container must be chemically compatible with the

compound.

e Segregation: Collect only 2-Amino-6-nitrobenzothiazole and compatible waste in this

container. Do not mix with strong acids, strong oxidizing agents, or other incompatible

wastes.[1][3][7]

o Labeling: Affix a completed hazardous waste label from your institution's EHS department to

the container before adding any waste. The label should clearly state "Hazardous Waste"
and identify the contents.[6]
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e Collection: Add waste to the container in a well-ventilated area, such as a chemical fume
hood.

» Closure: Keep the container securely closed at all times, except when adding waste.[6][7]

o Storage: Store the sealed container in a designated satellite accumulation area. This area
should be secure, provide secondary containment, and be away from sources of ignition.[1]

[6]

» Disposal Request: Once the container is full or has been in use for the maximum time
allowed by institutional policy, submit a waste pickup request to your EHS department.[6]

Protocol 2: Decontamination of Empty Containers
o Safety First: Perform this procedure in a fume hood while wearing appropriate PPE.

« Initial Removal: Ensure the container is as empty as possible, with only trivial residual
amounts remaining. If solids are present, they must be disposed of as hazardous waste.[6]

o First Rinse: Add a suitable solvent (e.g., ethanol or acetone) to the container, cap it securely,
and agitate to rinse all interior surfaces.

o Collect Rinsate: Decant the solvent into a designated hazardous waste container for
flammable liquids. This first rinse must be treated as hazardous waste.[6]

e Subsequent Rinses: Repeat the rinsing process two more times. For a highly toxic
substance, all three rinses must be collected as hazardous waste.[6] For 2-Amino-6-
nitrobenzothiazole, collecting the first rinse is standard, but consult your EHS department
for specific guidance.

» Drying: Allow the empty, rinsed container to air-dry completely in the fume hood.

» Final Disposal: Once dry, obliterate or remove the original chemical label.[7] The container
can now be disposed of in the appropriate solid waste stream (e.g., glass disposal box) or
recycled as per institutional policy.

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzothiazole Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160904+#safe-disposal-of-2-amino-6-
nitrobenzothiazole-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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